Cas no 70990-68-0 (2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 70990-68-0
• MF: C₈H₁₁ClO₂
• MW: 174.624741792679
• CID: 1747883
• PubChem ID: 10877640
• Update Time: 2025-06-08

2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 2-chloro-3-hydroxy-5,5-dimethyl-
• 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• DTXSID00446762
• 70990-68-0

• Inchi： 1S/C8H11ClO2/c1-8(2)3-5(10)7(9)6(11)4-8/h10H,3-4H2,1-2H3
• InChI Key： DGNMCZASYCDCQQ-UHFFFAOYSA-N
• SMILES： ClC1C(CC(C)(C)CC=1O)=O

Computed Properties

• Exact Mass: 174.04483
• Monoisotopic Mass: 174.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one

Introduction to 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one (CAS No. 70990-68-0)

2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one, identified by its Chemical Abstracts Service number CAS No. 70990-68-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic ketone exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The presence of both chloro and hydroxyl substituents on a cyclohexenone backbone imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, featuring a 5,5-dimethylcyclohex-2-enone core, contributes to its stability and versatility in various chemical transformations. The chloro group at the 2-position enhances electrophilic aromatic substitution reactions, while the hydroxy group at the 3-position allows for nucleophilic additions and esterifications. These functional groups make 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one a versatile building block for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the applications of this compound in drug discovery. Researchers have explored its utility as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The cyclohexenone scaffold is particularly attractive due to its ability to mimic natural products and bioactive molecules. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and analgesic properties.

One of the most compelling aspects of 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one is its role in asymmetric synthesis. The chiral center introduced by the dimethyl substitution pattern allows for the preparation of enantiomerically pure compounds, which are crucial in pharmaceuticals where stereochemistry can significantly impact biological activity. Recent advancements in catalytic asymmetric methods have enabled more efficient and scalable synthesis of these chiral intermediates, further enhancing the compound's appeal in industrial applications.

The compound's reactivity also extends to metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental step in organic synthesis. By leveraging the chloro and hydroxy functionalities, researchers can introduce various aryl or vinyl groups into the molecule, expanding its synthetic utility. Such transformations have been employed in the development of novel heterocyclic compounds with potential pharmacological significance.

Moreover, 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one has found applications in materials science. Its rigid cyclic structure and functional groups make it a candidate for polymer modifications and the development of advanced materials with tailored properties. For example, incorporating this compound into polymer backbones can enhance thermal stability and mechanical strength, making it useful in high-performance coatings and composites.

The pharmaceutical industry has also explored the use of this compound as a scaffold for drug design. Computational modeling and high-throughput screening have identified derivatives with enhanced binding affinity to biological targets such as enzymes and receptors. These studies highlight the importance of structural diversity in medicinal chemistry and underscore the value of 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one as a starting material for lead optimization.

In conclusion, 2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one (CAS No. 70990-68-0) is a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.